Cas no 1030269-28-3 (3-Succinamidophenylboronic Acid Pinacol Ester)

• Product Name: 3-Succinamidophenylboronic Acid Pinacol Ester
• CAS No: 1030269-28-3
• MF: C₁₆H₂₂BNO₅
• MW: 319.160584926605
• MDL: MFCD06795662
• CID: 840065
• PubChem ID: 2769534
• Update Time: 2025-05-22

3-Succinamidophenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• AC1MCH61
• AMTB151
• ANW-43359
• BM319
• CTK8B3879
• MolPort-002-055-003
• 3-SUCCINAMIDOPHENYLBORONIC ACID, PINACOL ESTER
• 4-Oxo-4-((3-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)phenyl)aMino)butanoic acid
• 1030269-28-3
• DA-16140
• MFCD06795662
• DTXSID90377753
• 3-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamoyl}propanoic acid
• J-000859
• E85554
• AKOS015960120
• AS-2376
• AB29202
• 4-Oxo-4-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)amino)butanoicacid
• 4-oxo-4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anilino]butanoic acid
• CS-0175468
• 3-Succinamidophenylboronic acid, pinacol ester, AldrichCPR
• 3-Succinamidophenylboronic Acid Pinacol Ester

• MDL： MFCD06795662
• Inchi： 1S/C16H22BNO5/c1-15(2)16(3,4)23-17(22-15)11-6-5-7-12(10-11)18-13(19)8-9-14(20)21/h5-7,10H,8-9H2,1-4H3,(H,18,19)(H,20,21)
• InChI Key： IOFRLFIFTQTDDV-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)NC(CCC(=O)O)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 319.1591030g/mol
• Monoisotopic Mass: 319.1591030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.532

3-Succinamidophenylboronic Acid Pinacol Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-Succinamidophenylboronic Acid Pinacol Ester

3-Succinamidophenylboronic Acid Pinacol Ester: A Comprehensive Overview

3-Succinamidophenylboronic Acid Pinacol Ester (CAS No. 1030269-28-3) is a versatile and highly functional compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, with its unique structural features, serves as a valuable intermediate in the construction of complex molecules, particularly in the realm of Suzuki-Miyaura cross-coupling reactions. The integration of a succinamido group with a boronic acid pinacol ester moiety endows this compound with exceptional reactivity and selectivity, making it an indispensable tool in modern chemical research.

Recent advancements in organoboron chemistry have further highlighted the potential of 3-Succinamidophenylboronic Acid Pinacol Ester in diverse applications. For instance, researchers have successfully employed this compound as a key intermediate in the synthesis of bioactive molecules, including kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The ability to undergo efficient cross-coupling reactions under mild conditions has positioned this compound as a cornerstone in the development of novel therapeutic agents.

The structural integrity of 3-Succinamidophenylboronic Acid Pinacol Ester is characterized by its phenyl ring substituted with a succinamido group and a boronic acid pinacol ester. This unique combination facilitates its use in both homogeneous and heterogeneous catalysis, enabling chemists to explore new avenues in asymmetric synthesis. Moreover, the compound's stability under various reaction conditions ensures high yields and excellent reproducibility, which are critical factors in large-scale manufacturing processes.

From an industrial perspective, 3-Succinamidophenylboronic Acid Pinacol Ester has found applications in the production of advanced materials, such as stimuli-responsive polymers and optoelectronic devices. Its role as a building block in polymer synthesis has been instrumental in developing materials with tailored properties, including self-healing capabilities and enhanced mechanical strength. These innovations underscore the compound's pivotal role in driving technological advancements across multiple disciplines.

In conclusion, 3-Succinamidophenylboronic Acid Pinacol Ester (CAS No. 1030269-28-3) stands as a testament to the ingenuity of modern chemical research. Its adaptability, reactivity, and compatibility with cutting-edge synthetic methodologies continue to inspire new discoveries and applications. As research progresses, this compound is poised to remain at the forefront of chemical innovation, contributing significantly to the development of novel drugs, materials, and technologies.